Cas no 1131605-38-3 (Butyl 2-amino-5-iodobenzoate)
Butyl 2-amino-5-iodobenzoate structure
Product name:Butyl 2-amino-5-iodobenzoate
Butyl 2-amino-5-iodobenzoate Chemical and Physical Properties
Names and Identifiers
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- Butyl 2-amino-5-iodobenzoate
- AKOS009165434
- DB-060385
- SCHEMBL6817217
- SB82733
- Butyl2-amino-5-iodobenzoate
- A802847
- 1131605-38-3
- DTXSID50661180
-
- Inchi： InChI=1S/C11H14INO2/c1-2-3-6-15-11(14)9-7-8(12)4-5-10(9)13/h4-5,7H,2-3,6,13H2,1H3
- InChI Key： TZPQYLVXOWYKBF-UHFFFAOYSA-N
- SMILES： CCCCOC(=O)C1=C(C=CC(=C1)I)N
Computed Properties
- Exact Mass: 319.00693g/mol
- Monoisotopic Mass: 319.00693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 52.3Ų
Butyl 2-amino-5-iodobenzoate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12179319-5g |
Butyl 2-amino-5-iodobenzoate |
1131605-38-3 | 95+% | 5g |
$749 | 2024-07-23 | |
| Alichem | A019094421-1g |
Butyl 2-amino-5-iodobenzoate |
1131605-38-3 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Ambeed | A356815-1g |
Butyl 2-amino-5-iodobenzoate |
1131605-38-3 | 95+% | 1g |
$202.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757690-1g |
Butyl 2-amino-5-iodobenzoate |
1131605-38-3 | 98% | 1g |
￥1979.00 | 2024-08-09 |
Butyl 2-amino-5-iodobenzoate Related Literature
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Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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Fumihiko Ohno,Takayuki Kawashima,Renji Okazaki Chem. Commun., 2001, 463-464
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1131605-38-3)Butyl 2-amino-5-iodobenzoate
Purity:99%
Quantity:1g
Price ($):182.0